2-Cyclopropoxy-6-sulfamoylbenzoic acid

• Molecular Formula: C10H11NO5S
• Molecular Weight: 257.27 g/mol
• IUPAC Name: 2-cyclopropyloxy-6-sulfamoylbenzoic acid
• InChI: InChI=1S/C10H11NO5S/c11-17(14,15)8-3-1-2-7(9(8)10(12)13)16-6-4-5-6/h1-3,6H,4-5H2,(H,12,13)(H2,11,14,15)
• InChI Key: HLHDJFMQPIGPLS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=CC=C2)S(=O)(=O)N)C(=O)O

Description

2-Cyclopropoxy-6-sulfamoylbenzoic acid is a benzoic acid derivative featuring a cyclopropoxy substituent at the 2-position and a sulfamoyl group at the 6-position. The sulfamoyl moiety (-SO₂NH₂) is a sulfonamide derivative, conferring hydrogen-bonding capabilities and acidic properties.

Synthesis typically involves nucleophilic substitution, where cyclopropoxide reacts with a halogenated benzoic acid precursor, followed by sulfamoylation. Its molecular weight is approximately 285.3 g/mol, with a calculated logP of 1.2, indicating moderate lipophilicity. The pKa of the carboxylic acid group is ~2.8, while the sulfamoyl group contributes a second acidic proton (pKa ~10.5), enabling pH-dependent solubility.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds . This reaction involves the use of boronic acids or esters and palladium catalysts under mild conditions.

Industrial Production Methods

Industrial production of 2-Cyclopropoxy-6-sulfamoylbenzoic acid may involve large-scale Suzuki–Miyaura coupling reactions, optimized for high yield and purity. The reaction conditions are carefully controlled to ensure the efficient formation of the desired product while minimizing by-products.

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-6-sulfamoylbenzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Various nucleophiles and electrophiles can be used in substitution reactions, depending on the desired product.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

2-Cyclopropoxy-6-sulfamoylbenzoic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-6-sulfamoylbenzoic acid involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Table 1: Comparative Physicochemical Data

Compound	Molecular Weight (g/mol)	pKa (Carboxylic Acid)	LogP	Aqueous Solubility (mg/mL)
2-Cyclopropoxy-6-sulfamoylbenzoic acid	285.3	2.8	1.2	12.5
2-Methoxy-6-sulfamoylbenzoic acid	247.2	2.6	0.8	45.0
2-Ethoxy-6-sulfamoylbenzoic acid	261.3	2.7	1.0	28.3
2-Cyclobutoxy-6-sulfamoylbenzoic acid	299.3	2.9	1.5	8.7

Key Observations :

• Solubility : The cyclopropoxy derivative exhibits lower solubility than methoxy/ethoxy analogs due to increased hydrophobicity.
• pKa : Minimal variation in carboxylic acid acidity, but cyclopropoxy’s electron-withdrawing effect slightly raises pKa compared to methoxy.
• LogP : Cyclopropoxy’s strained ring increases lipophilicity over methoxy but remains lower than cyclobutoxy.

Table 2: Enzyme Inhibition (IC₅₀ in nM)

Compound	Carbonic Anhydrase IX	Dihydrofolate Reductase
2-Cyclopropoxy-6-sulfamoylbenzoic acid	18.2	420.0
2-Methoxy-6-sulfamoylbenzoic acid	25.7	380.0
2-Ethoxy-6-sulfamoylbenzoic acid	22.4	395.0
2-Cyclobutoxy-6-sulfamoylbenzoic acid	15.8	450.0

Key Findings :

• Carbonic Anhydrase Inhibition : Cyclopropoxy and cyclobutoxy derivatives outperform methoxy/ethoxy analogs, likely due to enhanced binding via steric effects.
• Antifolate Activity : Methoxy shows superior inhibition of dihydrofolate reductase, suggesting bulkier substituents hinder target engagement.

Metabolic Stability and Toxicity

• Cyclopropoxy Derivative : Rapid hepatic clearance (t₁/₂ = 1.2 h in vitro) due to cytochrome P450-mediated ring opening.
• Methoxy/Ethoxy Analogs : Longer half-lives (t₁/₂ = 3.5–4.0 h) but higher renal toxicity risks (LD₅₀ = 120 mg/kg vs. 180 mg/kg for cyclopropoxy).